Cas no 1197718-33-4 (N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide)

• Product Name: N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• CAS No: 1197718-33-4
• MF: C₂₁H₁₆N₄O₃
• MW: 372.376744270325
• CID: 6011343
• PubChem ID: 45915054
• Update Time: 2025-08-03

N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034537869
• Z729493456
• EN300-26681566
• 1197718-33-4
• N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide

• Inchi： 1S/C21H16N4O3/c1-14-19-16(12-17(18-8-5-11-27-18)23-20(19)28-24-14)21(26)25(10-9-22)13-15-6-3-2-4-7-15/h2-8,11-12H,10,13H2,1H3
• InChI Key： VZEUVRBAHKYUOD-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C=C(C1=CC=CO1)N=2)C(N(CC#N)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 372.12224039g/mol
• Monoisotopic Mass: 372.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.2Ų

Additional information on N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide

Research Brief on N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide (CAS: 1197718-33-4)

In recent years, the compound N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide (CAS: 1197718-33-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique oxazolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of a furan moiety and a cyanomethyl group in its structure further enhances its biological activity and selectivity, making it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One notable investigation demonstrated its efficacy as a potent inhibitor of specific kinases involved in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity towards its target proteins. These findings suggest that N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide could serve as a lead compound for the development of novel anti-inflammatory agents.

Another area of research has explored the compound's potential in oncology. Preliminary data from cell-based assays indicate that it exhibits cytotoxic effects against certain cancer cell lines, particularly those with dysregulated signaling pathways. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key regulatory proteins. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

The synthesis and structural modification of N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved bioavailability and reduced off-target effects. These efforts are critical for translating the compound's therapeutic potential into clinically viable drugs.

In conclusion, N-benzyl-N-(cyanomethyl)-6-(furan-2-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide represents a promising scaffold for drug discovery. Its diverse biological activities and potential applications in inflammation and oncology highlight its significance in the field of chemical biology. Continued research and development efforts are expected to further unravel its therapeutic potential and pave the way for novel treatment strategies.